Cas no 1822457-10-2 (4-(4-Chlorobenzyl)oxazolidine-2,5-dione)

• Product Name: 4-(4-Chlorobenzyl)oxazolidine-2,5-dione
• CAS No: 1822457-10-2
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• MDL: MFCD25372344
• CID: 4619978
• Update Time: 2025-08-05

4-(4-Chlorobenzyl)oxazolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorobenzyl)oxazolidine-2,5-dione
• 2,5-Oxazolidinedione, 4-[(4-chlorophenyl)methyl]-

• MDL： MFCD25372344
• Inchi： 1S/C10H8ClNO3/c11-7-3-1-6(2-4-7)5-8-9(13)15-10(14)12-8/h1-4,8H,5H2,(H,12,14)
• InChI Key： RPSPMIWRQGVQHZ-UHFFFAOYSA-N
• SMILES： O1C(=O)C(CC2=CC=C(Cl)C=C2)NC1=O

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 361.3±34.0 °C at 760 mmHg
• Flash Point: 172.3±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(4-Chlorobenzyl)oxazolidine-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-Chlorobenzyl)oxazolidine-2,5-dione

Introduction to 4-(4-Chlorobenzyl)oxazolidine-2,5-dione (CAS No. 1822457-10-2)

4-(4-Chlorobenzyl)oxazolidine-2,5-dione, identified by the CAS number 1822457-10-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic diketone derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both the oxazolidine ring and the chlorobenzyl substituent imparts unique reactivity and functional properties, making it a valuable scaffold for the development of novel therapeutic agents.

The oxazolidine moiety, a five-membered heterocycle containing oxygen and nitrogen, is well-known for its chelating capabilities and stability under various reaction conditions. This structural feature enhances the compound's utility as an intermediate in the synthesis of peptidomimetics and protease inhibitors. Furthermore, the 4-chlorobenzyl group introduces electrophilic centers that can participate in nucleophilic substitution reactions, facilitating further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting bacterial proteases, particularly those involved in bacterial cell wall synthesis and maintenance. Among these targets, penicillin-binding proteins (PBPs) have been extensively studied as critical enzymes in bacterial resistance mechanisms. 4-(4-Chlorobenzyl)oxazolidine-2,5-dione has emerged as a promising lead compound in this context due to its ability to mimic peptide substrates and inhibit PBPs effectively.

One of the most compelling aspects of 4-(4-Chlorobenzyl)oxazolidine-2,5-dione is its role in the development of novel antibiotics. The oxazolidine ring can be designed to selectively interact with specific residues in PBPs, thereby disrupting bacterial cell wall synthesis and leading to bactericidal activity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This has opened up new avenues for combating multidrug-resistant bacterial infections, a pressing global health concern.

The synthetic pathways for 4-(4-Chlorobenzyl)oxazolidine-2,5-dione have also been optimized for scalability and efficiency. The compound can be synthesized through multi-step organic reactions involving condensation reactions between β-keto esters and hydroxylamine derivatives, followed by cyclization to form the oxazolidine ring. The introduction of the 4-chlorobenzyl group typically involves nucleophilic aromatic substitution reactions using chlorobenzyl halides or boronic acids under palladium catalysis. These synthetic strategies ensure high yields and purity, making the compound readily available for further pharmaceutical development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 4-(4-Chlorobenzyl)oxazolidine-2,5-dione and its target enzymes. These studies reveal that the oxazolidine ring forms hydrogen bonds with key amino acid residues in PBPs, while the 4-chlorobenzyl group interacts through hydrophobic pockets. This detailed understanding has guided the design of more potent derivatives with improved pharmacokinetic properties.

The pharmacological profile of 4-(4-Chlorobenzyl)oxazolidine-2,5-dione has been further explored through preclinical studies. In vitro assays have shown that this compound exhibits dose-dependent inhibition of PBPs from various bacterial species, with minimal toxicity to human cells. These findings support its potential as a lead compound for developing novel antibiotics with broad-spectrum activity against resistant bacterial strains.

Moreover, the versatility of 4-(4-Chlorobenzyl)oxazolidine-2,5-dione extends beyond antibiotic development. Its structural motif has been utilized in designing inhibitors for other therapeutic targets such as kinases and proteases involved in cancer and inflammatory diseases. The ability to modify both the oxazolidine ring and the 4-chlorobenzyl substituent allows for fine-tuning of biological activity, making it a versatile scaffold for drug discovery.

The future prospects of 4-(4-Chlorobenzyl)oxazolidine-2,5-dione are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in synthetic methodologies are expected to enhance production efficiency and cost-effectiveness, facilitating its transition from academic research to clinical development. Collaborative efforts between academia and industry are crucial in translating these findings into tangible therapeutic solutions for global health challenges.